Cas no 94064-81-0 (Naphthalene, 1-(3-nitrophenyl)-)

94064-81-0 structure
Product name:Naphthalene, 1-(3-nitrophenyl)-
Naphthalene, 1-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1-(3-nitrophenyl)-
- 1-(3-nitrophenyl)naphthalene
- SCHEMBL6797845
- 94064-81-0
- DTXSID80446149
-
- Inchi: InChI=1S/C16H11NO2/c18-17(19)14-8-3-7-13(11-14)16-10-4-6-12-5-1-2-9-15(12)16/h1-11H
- InChI Key: XBSQGPFRWDHGJB-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC(=CC=C3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 249.078978594g/mol
- Monoisotopic Mass: 249.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 45.8Ų
Naphthalene, 1-(3-nitrophenyl)- Related Literature
-
Kyung-Ryang Wee,Won-Sik Han,Ju-Eun Kim,Ae-Li Kim,Soonnam Kwon,Sang Ook Kang J. Mater. Chem. 2011 21 1115
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